1-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H19N3OS/c22-18(20-17-8-5-13-23-17)19-10-3-4-11-21-12-9-15-6-1-2-7-16(15)14-21/h1-2,5-8,13H,9-12,14H2,(H2,19,20,22)
• InChI Key: HILPUALYESLOFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC#CCNC(=O)NC3=CC=CS3
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

The compound contains a 1,2,3,4-tetrahydroisoquinoline group, a thiophen-2-yl group, and a urea group. Tetrahydroisoquinolines are a large group of natural products and form an important class of isoquinoline alkaloids. Thiophen-2-yl is a sulfur-containing heterocycle, and urea is a common functional group in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tetrahydroisoquinoline group would provide a bicyclic structure, while the thiophen-2-yl and urea groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the urea group could potentially increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Tetrahydroisoquinolines have shown diverse biological activities against various infective pathogens and neurodegenerative disorders.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the known activities of tetrahydroisoquinolines, it could potentially have interesting biological properties.